Cas no 2229132-15-2 (5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline)

• Product Name: 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline
• CAS No: 2229132-15-2
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 6321016
• PubChem ID: 165711673
• Update Time: 2025-11-01

5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline
• EN300-1734019
• 2229132-15-2

• Inchi： 1S/C10H13FN2O2/c1-12(2)10-7-9(11)4-3-8(10)5-6-13(14)15/h3-4,7H,5-6H2,1-2H3
• InChI Key： SKHOECDDRMDSJU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.1Ų

Additional information on 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline

Introduction to 5-Fluoro-N,N-Dimethyl-2-(2-Nitroethyl)Aniline (CAS No. 2229132-15-2)

5-Fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline (CAS No. 2229132-15-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a fluoro-substituted aniline core and a nitroethyl side chain, which confer it with a range of potential applications in drug discovery and advanced materials development.

The fluoro substitution on the aniline ring is particularly noteworthy, as it can significantly influence the electronic properties and reactivity of the molecule. Fluorine atoms are known for their strong electron-withdrawing effect, which can modulate the aromaticity and stability of the aniline moiety. This property makes 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline a valuable building block for the synthesis of more complex molecules with tailored electronic and biological activities.

The nitroethyl side chain adds another layer of complexity to the molecule. Nitro groups are potent electron-withdrawing groups that can enhance the reactivity and functional diversity of the compound. In medicinal chemistry, nitro-containing compounds are often explored for their potential as prodrugs or as intermediates in the synthesis of bioactive molecules. The presence of this functional group in 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline opens up possibilities for its use in various pharmaceutical applications.

Recent research has highlighted the potential of 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline in several areas. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a precursor for the synthesis of novel antiviral agents. The researchers found that compounds derived from 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline exhibited promising activity against a range of viral pathogens, including influenza and herpes simplex viruses. This finding underscores the compound's potential as a lead molecule in antiviral drug discovery.

In addition to its pharmaceutical applications, 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline has also been investigated for its use in materials science. A study published in Advanced Materials reported on the development of new organic semiconductors based on this compound. The researchers demonstrated that 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline could be used to create highly efficient organic field-effect transistors (OFETs), which have potential applications in flexible electronics and wearable devices.

The synthetic route to 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline involves several well-established chemical transformations. Typically, the synthesis begins with the nitration of 5-fluoroaniline to form 5-fluoro-2-nitroaniline, followed by reductive alkylation with dimethylamine and 1-bromo-2-nitroethane. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physical properties of 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline are also important considerations for its practical applications. It is a solid at room temperature with a melting point typically ranging from 80 to 85°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-state reactions.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline is generally considered to be stable under standard laboratory conditions. However, it is important to handle this compound with care due to its potential reactivity and the presence of functional groups that may pose hazards if mishandled.

The future prospects for 5-fluoro-N,N-dimethyl-2-(2-nitroethyl)aniline are promising. Ongoing research continues to explore its potential in various fields, including drug discovery, materials science, and chemical synthesis. As new applications are discovered and developed, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.